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Introduction
Germanium-74 (Ge-74), a stable isotope of germanium with a natural abundance of

approximately 36.5%, has been a subject of significant interest in various scientific and

technical fields.[1] Its unique nuclear properties have made it a valuable material in early

experimental studies spanning nuclear physics, semiconductor technology, and the production

of medical radioisotopes. This technical guide provides a comprehensive overview of these

pioneering investigations, with a focus on experimental methodologies, quantitative data, and

the logical frameworks of the studies.

Nuclear Structure and Reaction Studies
Early experimental work with Germanium-74 was pivotal in understanding nuclear structure

and reaction dynamics. These studies primarily involved neutron capture and nuclear

resonance fluorescence experiments.

Neutron Capture Cross-Section Measurements
The measurement of the neutron capture cross-section of Germanium-74 is crucial for

understanding nucleosynthesis in stars and for applications in nuclear reactor design.[2] Early

experiments focused on determining the probability of a Ge-74 nucleus capturing a neutron to

form Ge-75.
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A prevalent method for these measurements was the time-of-flight (TOF) technique.

Neutron Production: A pulsed neutron beam was generated. For instance, at the n_TOF

facility at CERN, neutrons were produced by spallation, where a high-energy proton beam

strikes a lead target.[2] At Los Alamos National Laboratory (LANL), an 800-MeV proton beam

from a linear accelerator was used.[3]

Target Preparation: A highly enriched sample of Germanium-74, often in the form of a

metallic powder pressed into a pellet or as Germanium dioxide (GeO2), was placed in the

neutron beam path.[3][4]

Flight Path and Timing: The neutrons traveled down a long flight path of a known distance.

The time taken for a neutron to travel from the source to the target was precisely measured,

which allowed for the determination of the neutron's kinetic energy.

Gamma-Ray Detection: Upon capturing a neutron, the newly formed Ge-75 nucleus de-

excites by emitting prompt gamma rays. These gamma rays were detected by an array of

scintillators or high-purity germanium (HPGe) detectors surrounding the sample.[3][5]

Data Analysis: The number of capture events was recorded as a function of neutron time-of-

flight (and thus energy). This data, combined with the known neutron flux and target

properties, was used to calculate the neutron capture cross-section.

The following table summarizes experimentally determined thermal neutron capture cross-

sections for the 74Ge(n,γ)75Ge reaction.

Reaction Cross-Section (mb)
Experimental
Method

Reference

74Ge(n,γ)75mGe 130.5 ± 5.6 Activation Method [4]

74Ge(n,γ)75Ge (to

ground state)
497 ± 52 Activation Method [4]

74Ge(n,γ)75Ge (total) 627.5 ± 52.6 Activation Method [4]

Note: The activation method involves irradiating the target with neutrons and then measuring

the radioactivity of the product nucleus to determine the reaction rate.
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Workflow for Neutron Capture Cross-Section Measurement
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Nuclear Resonance Fluorescence Pathway in ⁷⁴Ge
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Production Pathway of As-73 and As-74 from Ge-74
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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